Cas no 1096936-82-1 ((1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine)
(1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine
- (1-cyclopropylbenzimidazol-2-yl)-phenylmethanamine
- C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine
- SB30637
- (1-cyclopropyl-1H-1,3-benzodiazol-2-yl)(phenyl)methanamine
- 1-(1-cyclopropyl-1H-1,3-benzodiazol-2-yl)-1-phenylmethanamine
- 1096936-82-1
- CS-0440838
- DB-286188
-
- MDL: MFCD12633603
- Inchi: 1S/C17H17N3/c18-16(12-6-2-1-3-7-12)17-19-14-8-4-5-9-15(14)20(17)13-10-11-13/h1-9,13,16H,10-11,18H2
- InChI Key: ZFWMINHSKOIEBY-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2N=C1C(C1C=CC=CC=1)N)C1CC1
Computed Properties
- Exact Mass: 263.142247555g/mol
- Monoisotopic Mass: 263.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.8Ų
(1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-1g |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-5g |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-500mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-250mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-100mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0046-50mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 97% | 50mg |
1322.95CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1124122-100mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124122-250mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124122-500mg |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124122-1g |
C-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine |
1096936-82-1 | 95% | 1g |
$1115 | 2024-07-28 |
(1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine
Chemical Compound CAS No. 1096936-82-1: (1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine
The compound with CAS number 1096936-82-1, commonly referred to as (1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazepines, which are known for their structural diversity and functional versatility. The molecule incorporates a cyclopropyl group, a benzodiazepine core, and a phenylmethylamine substituent, making it a unique structure with intriguing chemical properties.
Recent studies have highlighted the importance of benzodiazepine derivatives in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders. The cyclopropyl group in this compound has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for further research in medicinal chemistry. Additionally, the phenylmethylamine substituent contributes to the compound's ability to interact with biological systems, potentially offering new avenues for drug delivery systems.
One of the most fascinating aspects of this compound is its potential as a neuroprotective agent. Researchers have recently explored its ability to modulate neurotransmitter systems, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazepine core has been found to interact with specific receptor sites, suggesting its role in regulating neuronal activity and reducing oxidative stress. These findings underscore the compound's potential as a lead molecule for developing innovative treatments in neurology.
In terms of synthesis, the compound is typically prepared through a multi-step process involving click chemistry and microwave-assisted synthesis. These modern techniques allow for precise control over the molecular architecture, ensuring high purity and consistency. The use of cyclopropane rings in organic synthesis has also been a topic of interest, as they provide unique steric and electronic properties that can be exploited in drug design.
From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational dynamics. For instance, the cyclopropyl group exhibits distinct chemical shifts in NMR spectra, indicating its influence on the electronic environment of neighboring atoms.
Looking ahead, the compound's application in materials science is also being explored. Its ability to form stable complexes with metal ions has opened possibilities in catalysis and sensor technology. Researchers are investigating its potential as a ligand in transition metal complexes, which could find applications in energy storage devices and environmental remediation.
In conclusion, CAS No. 1096936-82-1 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique combination of structural features makes it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations.
1096936-82-1 ((1-Cyclopropyl-1H-benzo[d]imidazol-2-yl)(phenyl)methanamine) Related Products
- 244151-94-8((3R)-7-Methyl-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-3-amine)
- 1017470-41-5(c-(1-Ethyl-1H-benzoimidazol-2-yl)-c-phenyl-methylamine)
- 13745-30-7(C-(1-METHYL-1H-BENZOIMIDAZOL-2-YL)-C-PYRIDIN-4-YL-METHYLAMINE)
- 244151-81-3(1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-)
- 244151-84-6(1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-, (3S)-)
- 22492-49-5(1,2-Dibenzyl-1H-benzo[d]imidazole)
- 105949-49-3(2-benzyl-1-hexylbenzimidazole)
- 105977-11-5(2-benzyl-1-pentyl-1H-1,3-benzodiazole)
- 381710-85-6(2-Benzyl-1-phenethyl-1H-benzo[d]imidazole)
- 13745-37-4(C-(1-Methyl-1H-benzoimidazol-2-yl)-C-phenyl-methylamine)